Cas no 1261989-05-2 (6-(2-N,N-Dimethylsulfamoylphenyl)nicotinic acid)

• Product Name: 6-(2-N,N-Dimethylsulfamoylphenyl)nicotinic acid
• CAS No: 1261989-05-2
• MF: C₁₄H₁₄N₂O₄S
• MW: 306.336962223053
• MDL: MFCD18318619
• CID: 5148744
• Update Time: 2025-06-14

6-(2-N,N-Dimethylsulfamoylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2-N,N-Dimethylsulfamoylphenyl)nicotinic acid

• MDL： MFCD18318619
• Inchi： 1S/C14H14N2O4S/c1-16(2)21(19,20)13-6-4-3-5-11(13)12-8-7-10(9-15-12)14(17)18/h3-9H,1-2H3,(H,17,18)
• InChI Key： HIXUQZPSIQIILI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C1C=CC(C(=O)O)=CN=1)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 472
• XLogP3: 1.2
• Topological Polar Surface Area: 96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(2-N,N-Dimethylsulfamoylphenyl)nicotinic acid

Comprehensive Overview of 6-(2-N,N-Dimethylsulfamoylphenyl)nicotinic acid (CAS No. 1261989-05-2): Properties, Applications, and Research Insights

6-(2-N,N-Dimethylsulfamoylphenyl)nicotinic acid (CAS No. 1261989-05-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound, characterized by the presence of a nicotinic acid core linked to a dimethylsulfamoylphenyl moiety, exhibits intriguing physicochemical properties that make it a valuable candidate for drug discovery and development. Researchers are particularly interested in its role as a potential intermediate for synthesizing novel bioactive molecules targeting inflammation, metabolic disorders, and other health conditions.

The growing interest in 6-(2-N,N-Dimethylsulfamoylphenyl)nicotinic acid aligns with current trends in precision medicine and targeted drug design. With the rise of AI-driven drug discovery and computational chemistry, this compound has been explored in virtual screening studies to identify its binding affinity with various enzymes and receptors. Its sulfonamide group and carboxylic acid functionality contribute to its versatility in forming hydrogen bonds and ionic interactions, which are critical for modulating biological activity. These attributes have led to its inclusion in libraries of compounds screened for anti-inflammatory and anti-diabetic properties, addressing some of the most pressing healthcare challenges today.

From a synthetic chemistry perspective, CAS No. 1261989-05-2 serves as a key building block in the preparation of more complex molecules. Its structural motifs are often leveraged in the development of small-molecule inhibitors and enzyme modulators. Recent publications highlight its utility in creating derivatives with enhanced bioavailability and selectivity, which are essential for reducing off-target effects in therapeutic applications. The compound's stability under various pH conditions and solubility profile further enhance its suitability for formulation studies, a topic of high relevance in pharmaceutical R&D.

Environmental and regulatory considerations also play a role in the compound's applications. As the industry shifts toward green chemistry principles, researchers are investigating sustainable synthesis routes for 6-(2-N,N-Dimethylsulfamoylphenyl)nicotinic acid to minimize waste and energy consumption. This aligns with broader efforts to develop eco-friendly pharmaceutical processes, a subject frequently searched by professionals in the field. Additionally, the compound's compatibility with biodegradable excipients is being explored to support the development of environmentally conscious drug products.

In conclusion, 6-(2-N,N-Dimethylsulfamoylphenyl)nicotinic acid (CAS No. 1261989-05-2) represents a multifaceted compound with substantial potential in both academic and industrial settings. Its relevance to contemporary research themes—such as targeted therapy, sustainable synthesis, and computational drug design—ensures its continued prominence in scientific literature. As advancements in high-throughput screening and molecular modeling accelerate, this compound is poised to contribute to breakthroughs in medicinal chemistry and beyond.